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Abstract
Hexalure, chemically identified as (Z)-7-hexadecen-1-ol acetate, emerged from empirical

screening as a synthetic sex attractant for the male pink bollworm moth (Pectinophora

gossypiella), a significant pest in cotton cultivation. Its discovery in 1969 by N. Green and

colleagues at the United States Department of Agriculture (USDA) marked an early effort in the

development of synthetic pheromones for integrated pest management (IPM). This technical

guide provides a comprehensive overview of the discovery, history, synthesis, and biological

activity of Hexalure. It details the experimental protocols for its synthesis and field evaluation,

presents available quantitative data on its efficacy, and visualizes the generalized insect

olfactory signaling pathway through which it likely exerts its effect. While initially promising,

subsequent research revealed the superior efficacy of gossyplure, the natural sex pheromone

of the pink bollworm, leading to the eventual displacement of Hexalure in most IPM programs.

Discovery and History
Hexalure was discovered through a process of empirical screening of various chemical

compounds for their ability to attract male pink bollworm moths.[1] Unlike gossyplure, the

natural sex pheromone of the pink bollworm which is a 1:1 mixture of (Z,Z)- and (Z,E)-7,11-

hexadecadienyl acetate, Hexalure is not a component of the female moth's natural pheromone

blend.[1]
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Initial field trials in the late 1960s suggested that Hexalure was a potent attractant.[2] However,

further comparative studies, particularly those conducted in the early 1970s, demonstrated that

gossyplure was significantly more effective in attracting and trapping male pink bollworm

moths, especially during the early stages of the cotton-growing season.[1][2] One study

reported Hexalure as "completely inactive" under conditions where gossyplure was effective.[1]

[2] This led to a shift in focus towards the use of gossyplure for monitoring and mating

disruption of the pink bollworm.

Table 1: Chemical and Physical Properties of Hexalure

Property Value

Chemical Name (Z)-7-Hexadecen-1-ol acetate

Common Names Hexalure, cis-7-Hexadecenyl acetate

CAS Number 23192-42-9

Molecular Formula C₁₈H₃₄O₂

Molecular Weight 282.46 g/mol

Appearance Clear oily liquid

Boiling Point 100-104 °C at 0.001 mmHg

Refractive Index nD²⁵ 1.4484

Solubility
Insoluble in water; Soluble in hexane, ether,

acetone, benzene

Table 2: Comparative Efficacy of Hexalure and Gossyplure in Field Trials
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Attractant Dosage
Field
Conditions

Outcome Reference

Hexalure
20 mg +

antioxidant

Early cotton-

growing season

in Israel

"Completely

inactive"
[2]

Gossyplure
50 µg +

antioxidant

Early cotton-

growing season

in Israel

Effective in

attracting and

capturing male

moths

[2]

Experimental Protocols
Synthesis of (Z)-7-Hexadecen-1-ol acetate (Hexalure)
A common synthetic route to Hexalure involves a Wittig reaction to create the characteristic

cis-double bond. The following is a generalized protocol based on established synthetic

methods.

Objective: To synthesize (Z)-7-hexadecen-1-ol acetate from commercially available starting

materials.

Materials:

1-Bromononane

Triphenylphosphine

n-Butyllithium (n-BuLi) in hexane

7-Oxoheptyl acetate

Anhydrous tetrahydrofuran (THF)

Hexane

Diethyl ether
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Saturated aqueous ammonium chloride (NH₄Cl)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Preparation of the Wittig Salt: 1-Bromononane and triphenylphosphine are refluxed in an

appropriate solvent (e.g., acetonitrile) to form nonyltriphenylphosphonium bromide. The

resulting salt is filtered, washed with a non-polar solvent like hexane, and dried under

vacuum.

Generation of the Ylide: The phosphonium salt is suspended in anhydrous THF under an

inert atmosphere (e.g., argon or nitrogen) and cooled to 0°C. A solution of n-BuLi in hexane

is added dropwise, resulting in the formation of the orange-red ylide. The mixture is stirred at

room temperature for several hours.

Wittig Reaction: The reaction mixture is cooled to -78°C, and a solution of 7-oxoheptyl

acetate in anhydrous THF is added dropwise. The reaction is allowed to warm to room

temperature and stirred overnight.

Workup: The reaction is quenched by the addition of saturated aqueous NH₄Cl. The aqueous

layer is extracted with diethyl ether. The combined organic layers are washed with saturated

aqueous NaHCO₃ and brine, then dried over anhydrous MgSO₄.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by column chromatography on silica gel, eluting with a hexane/ethyl acetate

gradient, to yield pure (Z)-7-hexadecen-1-ol acetate.

Characterization: The final product is characterized by spectroscopic methods such as ¹H

NMR, ¹³C NMR, and mass spectrometry to confirm its structure and stereochemistry. Gas

chromatography (GC) can be used to determine the isomeric purity.
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Field Trapping Protocol for Efficacy Evaluation
Objective: To compare the attractancy of Hexalure and a control (or another pheromone) to

male pink bollworm moths in a field setting.

Materials:

Pheromone traps (e.g., Delta traps)

Lures impregnated with a known concentration of Hexalure

Control lures (e.g., solvent blank or another attractant like gossyplure)

Sticky inserts for traps

Stakes or hangers for trap deployment

Randomized block design layout for the experimental field

Procedure:

Experimental Design: A randomized complete block design is typically used to minimize the

effects of environmental variability. The field is divided into several blocks, and within each

block, each treatment (e.g., Hexalure-baited trap, control trap) is randomly assigned to a

plot.

Trap Preparation and Deployment: Traps are assembled according to the manufacturer's

instructions. The appropriate lure is placed inside each trap on the sticky insert. Traps are

deployed in the field at a standardized height and spacing (e.g., on stakes at canopy level, at

least 50 meters apart to avoid interference).

Monitoring: Traps are checked at regular intervals (e.g., weekly). The number of captured

male pink bollworm moths in each trap is recorded.

Data Analysis: The mean number of moths captured per trap per monitoring period is

calculated for each treatment. Statistical analysis (e.g., ANOVA followed by a means

separation test like Tukey's HSD) is used to determine if there are significant differences in

moth capture between the treatments.
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Signaling Pathway
While a specific signaling pathway for Hexalure in Pectinophora gossypiella has not been

elucidated in detail, it is presumed to follow the general mechanism of insect olfactory reception

for pheromones. The following is a generalized model of this pathway.

Upon entering the sensillum lymph through pores in the insect's antenna, the hydrophobic

Hexalure molecule is likely bound by an Odorant-Binding Protein (OBP). This complex

transports the pheromone across the aqueous lymph to the dendritic membrane of an Olfactory

Receptor Neuron (ORN). There, Hexalure is recognized by a specific Olfactory Receptor (OR),

which is a seven-transmembrane domain protein. This OR forms a heterodimeric complex with

a highly conserved co-receptor, Orco.

The binding of Hexalure to the OR-Orco complex is thought to induce a conformational

change, leading to the opening of a non-selective cation channel, which is an intrinsic part of

the Orco protein. This results in an influx of cations (e.g., Na⁺, K⁺, Ca²⁺) and depolarization of

the ORN membrane, generating a receptor potential. If the receptor potential reaches the

threshold, it triggers a series of action potentials that are propagated along the axon of the

ORN to the antennal lobe of the insect's brain. In the antennal lobe, the signal is processed in

specific glomeruli, leading to a behavioral response, such as upwind flight towards the

perceived pheromone source.

Generalized insect pheromone signaling pathway.
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General workflow for the synthesis of Hexalure.
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Workflow for a typical pheromone field trial.

Conclusion
Hexalure represents an important chapter in the history of chemical ecology and the

development of synthetic pheromones for pest management. As a product of empirical

screening, its discovery highlighted the potential of using chemical attractants to manipulate

insect behavior. However, the subsequent identification and synthesis of gossyplure, the

natural and more potent sex pheromone of the pink bollworm, underscored the importance of

understanding the precise chemical language of insects for developing highly effective and

specific pest control tools. While Hexalure is no longer the primary tool for pink bollworm
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management, the research surrounding its development and evaluation provided valuable

insights and methodologies that have informed the field of pheromone research for decades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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